4-((Furan-2-ylmethyl)sulfonyl)-1-((5-methylthiophen-2-yl)sulfonyl)piperidine

• IUPAC Name: 4-(furan-2-ylmethylsulfonyl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine
• InChI: InChI=1S/C15H19NO5S3/c1-12-4-5-15(22-12)24(19,20)16-8-6-14(7-9-16)23(17,18)11-13-3-2-10-21-13/h2-5,10,14H,6-9,11H2,1H3
• InChI Key: PNXSQLYKNQGGLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)N2CCC(CC2)S(=O)(=O)CC3=CC=CO3
• Molecular Formula: C15H19NO5S3
• Molecular Weight: 389.5 g/mol

Description

4-((Furan-2-ylmethyl)sulfonyl)-1-((5-methylthiophen-2-yl)sulfonyl)piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is known for its unique chemical structure and has been the subject of extensive research in recent years.

Scientific Research Applications

Synthesis and Structural Analysis

Facile Synthesis Approaches : Researchers have developed new methods for synthesizing substituted furans, pyrroles, thiophenes, and related derivatives, which are crucial for studying various chemical properties and biological activities. The synthesis of these compounds involves cross-coupling reactions and domino processes, highlighting the versatility of sulfur and nitrogen-containing heterocycles in organic synthesis (Yin et al., 2008).

Crystal Structure Elucidation : Detailed crystallographic studies have been conducted on piperidine derivatives, providing insights into their structural characteristics. For instance, the crystal structure of [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol was investigated through X-ray crystallography, revealing the chair conformation of the piperidine ring and the tetrahedral geometry around sulfur atoms (Girish et al., 2008).

Biological Applications and Ligand Design

Organic Ligands for Metal Complexes : The synthesis of organic ligands containing the furan ring and their metal complexes demonstrates the potential of these compounds in coordinating with transition metals. Such complexes have been explored for their antimicrobial activities, offering a new avenue for the development of antibacterial and antifungal agents (Patel, 2020).

Antipsychotic Agent Development : Conformationally constrained butyrophenones, including those with benzo[b]furanone structures, have been synthesized and evaluated for their potential as antipsychotic drugs. These studies focus on their affinity for dopamine and serotonin receptors, suggesting their utility in treating psychiatric disorders (Raviña et al., 2000).

Antimicrobial Activity

Pathogen Combat for Agricultural Health : Certain piperidine derivatives have been synthesized and tested for their antimicrobial activity against pathogens affecting tomato plants, Lycopersicon esculentum. The structure-activity evaluation study of these compounds provides a foundation for developing new pesticides or plant protection agents (Vinaya et al., 2009).